Cas no 905678-34-4 (3-(4-methoxyphenyl)-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylpropanamide)

• Product Name: 3-(4-methoxyphenyl)-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylpropanamide
• CAS No: 905678-34-4
• MF: C₂₁H₂₄N₂O₃
• MW: 352.426865577698
• CID: 5944128
• PubChem ID: 16032482
• Update Time: 2025-06-11

3-(4-methoxyphenyl)-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylpropanamide
• Benzenepropanamide, 4-methoxy-N-[1-(4-methylphenyl)-5-oxo-3-pyrrolidinyl]-
• 905678-34-4
• HMS1904D11
• 3-(4-methoxyphenyl)-N-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]propanamide
• AKOS005008909
• G856-7329
• 3-(4-methoxyphenyl)-N-(5-oxo-1-(p-tolyl)pyrrolidin-3-yl)propanamide
• NCGC00136618-01
• F2539-0226
• CHEMBL1904899

• Inchi： 1S/C21H24N2O3/c1-15-3-8-18(9-4-15)23-14-17(13-21(23)25)22-20(24)12-7-16-5-10-19(26-2)11-6-16/h3-6,8-11,17H,7,12-14H2,1-2H3,(H,22,24)
• InChI Key： UNSQRXAWRJMUBN-UHFFFAOYSA-N
• SMILES： C1(CCC(NC2CC(=O)N(C3=CC=C(C)C=C3)C2)=O)=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 352.17869263g/mol
• Monoisotopic Mass: 352.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 662.4±55.0 °C(Predicted)
• pka: 14.75±0.20(Predicted)

Additional information on 3-(4-methoxyphenyl)-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylpropanamide

Professional Introduction to Compound with CAS No. 905678-34-4 and Product Name: 3-(4-methoxyphenyl)-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylpropanamide

The compound identified by the CAS number 905678-34-4 and the product name 3-(4-methoxyphenyl)-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylpropanamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their structural complexity and potential biological activities. The detailed chemical structure, characterized by a pyrrolidinone core flanked by aromatic rings and an amide functional group, positions it as a promising candidate for further exploration in medicinal chemistry.

Recent studies in the domain of bioactive heterocycles have highlighted the importance of pyrrolidinone derivatives in drug discovery. These compounds often exhibit a wide range of pharmacological properties, including anti-inflammatory, analgesic, and antimicrobial effects. The presence of 4-methoxyphenyl and 4-methylphenyl substituents in the molecular framework suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating cellular processes.

The synthesis of this compound involves intricate organic transformations that showcase the synthetic prowess of modern chemistry. The introduction of the 5-oxopyrrolidin-3-ylpropanamide moiety is particularly noteworthy, as it introduces a polar amide group that can enhance solubility and binding affinity. This feature is often exploited in the design of small-molecule drugs to improve their pharmacokinetic profiles.

In the context of contemporary pharmaceutical research, compounds like this one are being evaluated for their potential applications in treating various diseases. For instance, the structural motif shared by this compound with other known bioactive molecules has led to investigations into its possible role in modulating inflammatory pathways. Preliminary in vitro studies have indicated that derivatives with similar scaffolds may interact with cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins involved in inflammation.

The role of aromatic rings such as 4-methoxyphenyl and 4-methylphenyl in determining the biological activity of a molecule cannot be overstated. These groups often serve as recognition elements that bind to specific residues on target proteins, influencing the compound's efficacy and selectivity. The electronic properties of these aromatic systems can also modulate reactivity, making them valuable for designing molecules with tailored properties.

Advances in computational chemistry have enabled researchers to predict the binding modes and interactions of such compounds with high accuracy. Molecular docking studies using this compound have suggested potential binding to enzymes like cyclooxygenase-2 (COX-2), which is implicated in pain and inflammation. These computational insights provide a rational basis for further experimental validation and optimization.

The development of novel therapeutic agents relies heavily on understanding the relationship between molecular structure and biological activity. The compound under discussion exemplifies this principle through its well-designed framework that incorporates multiple pharmacophoric elements. The combination of an amide group, aromatic rings, and a heterocyclic core creates a versatile scaffold that can be further modified to enhance potency and reduce side effects.

Recent publications have demonstrated the utility of similar pyrrolidinone derivatives in addressing neurological disorders. The structural features present in this compound share similarities with molecules known to interact with neurotransmitter receptors, suggesting potential applications in managing conditions such as depression or anxiety. While further research is needed to fully elucidate its mechanisms of action, these findings underscore the importance of exploring new chemical entities like this one.

The synthesis and characterization of this compound also highlight advancements in synthetic methodologies that enable the construction of complex molecular architectures efficiently. Techniques such as multi-step organic synthesis combined with modern purification methods have made it feasible to produce high-purity samples for biological testing. This progress is crucial for ensuring that promising candidates like this one can be thoroughly evaluated without compromising on quality.

In conclusion, the compound identified by CAS number 905678-34-4 and named 3-(4-methoxyphenyl)-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylpropanamide represents a significant contribution to the field of medicinal chemistry. Its unique structural features, combined with preliminary evidence suggesting bioactivity, make it a valuable asset for ongoing research efforts aimed at developing novel therapeutic agents. As our understanding of biological targets continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.